Cas no 1000571-97-0 (<br>2-(2-Chloro-4-trifluoromethylphenyl)-5-(3,4-dichlorophenyl)-1,2-dihydro-3H- 1,2,4-triazol-3-one)

• Product Name: <br>2-(2-Chloro-4-trifluoromethylphenyl)-5-(3,4-dichlorophenyl)-1,2-dihydro-3H- 1,2,4-triazol-3-one
• CAS No: 1000571-97-0
• MF: C₁₅H₇Cl₃F₃N₃O
• MW: 408.589790582657
• CID: 3157546
• PubChem ID: 135949934
• Update Time: 2025-10-29

<br>2-(2-Chloro-4-trifluoromethylphenyl)-5-(3,4-dichlorophenyl)-1,2-dihydro-3H- 1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• <br>2-(2-Chloro-4-trifluoromethylphenyl)-5-(3,4-dichlorophenyl)-1,2-dihydro-3H- 1,2,4-triazol-3-one
• 2-[2-Chloro-4-(trifluoromethyl)phenyl]-5-(3,4-dichlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
• 1000571-97-0
• 2-(2-Chloro-4-trifluoromethylphenyl)-5-(3,4-dichlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one
• MFCD09877942
• 2-(2-Chloro-4-(trifluoromethyl)phenyl)-5-(3,4-dichlorophenyl)-1H-1,2,4-triazol-3(2H)-one

• MDL： MFCD09877942
• Inchi： 1S/C15H7Cl3F3N3O/c16-9-3-1-7(5-10(9)17)13-22-14(25)24(23-13)12-4-2-8(6-11(12)18)15(19,20)21/h1-6H,(H,22,23,25)
• InChI Key： BLXRIZWQCJZSEK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1N1C(NC(C2C=CC(=C(C=2)Cl)Cl)=N1)=O

Computed Properties

• Exact Mass: 406.960679Da
• Monoisotopic Mass: 406.960679Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 44.7Ų

Additional information on <br>2-(2-Chloro-4-trifluoromethylphenyl)-5-(3,4-dichlorophenyl)-1,2-dihydro-3H- 1,2,4-triazol-3-one

Introduction to 2-(2-Chloro-4-trifluoromethylphenyl)-5-(3,4-dichlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one (CAS No. 1000571-97-0)

2-(2-Chloro-4-trifluoromethylphenyl)-5-(3,4-dichlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1000571-97-0, belongs to the triazolone class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties. The presence of multiple halogen substituents, including chlorine and fluorine atoms, in its molecular structure contributes to its distinct chemical reactivity and functional versatility.

The molecular framework of this compound consists of a central 1,2,4-triazol-3-one core, which is flanked by two aromatic phenyl rings at positions 2 and 5. The first phenyl ring at position 2 is substituted with a chloro group at the ortho position and a trifluoromethyl group at the para position, while the second phenyl ring at position 5 is substituted with chloro groups at both the ortho and para positions. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel heterocyclic compounds with potential therapeutic applications. The 1,2,4-triazolone scaffold is particularly noteworthy due to its ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The halogenated aromatic rings in this compound not only enhance its lipophilicity but also facilitate hydrogen bonding interactions, which are essential for binding affinity and specificity.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, it shares structural motifs with certain antiviral and anticancer agents that have demonstrated efficacy in preclinical studies. The presence of multiple halogen atoms suggests that this compound may exhibit enhanced metabolic stability and bioavailability compared to non-halogenated analogs. These features make it an attractive candidate for further development as a lead compound in drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that this molecule can interact with several protein targets relevant to human health. For example, preliminary simulations suggest that it may bind to enzymes involved in inflammation pathways, potentially making it a candidate for treating inflammatory diseases. Additionally, its interaction with DNA-binding proteins has been explored as a possible mechanism for anticancer activity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of halogen atoms into the aromatic rings necessitates careful selection of reagents and catalysts to ensure high yield and purity. Given the increasing demand for halogenated heterocycles in pharmaceutical research, optimizing synthetic routes for compounds like this one is crucial for efficient drug development.

From a regulatory perspective, the handling and synthesis of such compounds must adhere to stringent safety protocols to ensure worker safety and environmental protection. While not classified as hazardous or controlled substances under current regulations, proper laboratory practices are essential when working with organic intermediates and final products.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for materials science applications. For instance, its ability to form stable complexes with metal ions could be exploited in the development of new catalysts or functional materials.

In conclusion,2-(2-Chloro-4-trifluoromethylphenyl)-5-(3,4-dichlorophenyl)-1,2-dihydro-3H-1,2,4-triazol-3-one (CAS No. 1000571-97-0) represents a promising area of research in medicinal chemistry. Its structural complexity and functional diversity offer numerous opportunities for further exploration into its biological activities and synthetic utility. As computational methods continue to improve and synthetic techniques evolve，this compound will likely play an important role in future drug discovery efforts.